4-(2-ETHYLBUTANAMIDO)-N-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE

• IUPAC Name: 4-(2-ethylbutanoylamino)-N-(4-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H21N3O2S/c1-4-12(5-2)15(21)19-14-8-6-13(7-9-14)16(22)20-17-18-11(3)10-23-17/h6-10,12H,4-5H2,1-3H3,(H,19,21)(H,18,20,22)
• InChI Key: MEIOKIDEFLNFNP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

4-(2-ETHYLBUTANAMIDO)-N-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE is a synthetic organic compound that belongs to the class of benzamides. Benzamides are known for their diverse biological activities and applications in medicinal chemistry. This compound is characterized by the presence of an ethylbutanamido group and a thiazolyl group attached to a benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-ETHYLBUTANAMIDO)-N-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Amidation Reaction: The ethylbutanamido group can be introduced through an amidation reaction between 2-ethylbutanoic acid and an appropriate amine.

Coupling Reaction: The final step involves coupling the thiazole derivative with the benzamide core using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of automated reactors may be employed.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions may target the carbonyl group of the benzamide, potentially converting it to an amine.

Substitution: The aromatic ring of the benzamide may undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions may use reagents like nitric acid (HNO₃) for nitration or bromine (Br₂) for bromination.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving benzamide derivatives.

Medicine: Potential therapeutic applications due to its structural similarity to known bioactive benzamides.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-(2-ETHYLBUTANAMIDO)-N-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE would depend on its specific biological target. Generally, benzamides can interact with various molecular targets such as enzymes, receptors, or ion channels. The thiazole ring may enhance binding affinity through additional interactions with the target site.

Comparison with Similar Compounds

Similar Compounds

4-(2-ETHYLBUTANAMIDO)-N-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE: can be compared to other benzamide derivatives such as:

Uniqueness

The presence of both the ethylbutanamido group and the thiazole ring in 4-(2-ETHYLBUTANAMIDO)-N-(4-METHYL-1,3-THIAZOL-2-YL)BENZAMIDE may confer unique properties such as enhanced biological activity or improved pharmacokinetic profiles compared to similar compounds.